Cas no 1604687-25-3 (2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid
• CAS No: 1604687-25-3
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5161495
• Update Time: 2026-03-04

2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-[(4S)-tetrahydro-4-methyl-2H-pyran-2-yl]-
• 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H20O3/c1-7-4-5-15-8(6-7)9-10(11(13)14)12(9,2)3/h7-10H,4-6H2,1-3H3,(H,13,14)/t7-,8?,9?,10?/m0/s1
• InChI Key： DMJMOLKIANIRIN-KJTVYLTBSA-N
• SMILES： C1(C(O)=O)C(C2OCC[C@H](C)C2)C1(C)C

Additional information on 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid (CAS No. 1604687-25-3)

2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1604687-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an oxygen-containing heterocycle, which imparts unique structural and functional properties. The presence of a stereogenic center at the (4S)-4-methyloxan-2-yl moiety further enhances its interest for medicinal chemists and biologists exploring novel pharmacophores.

The structural framework of 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid combines the rigidity of the cyclopropane ring with the flexibility and bioisosteric potential of the tetrahydropyranyl group. The cyclopropane unit is known for its high ring strain, which can be exploited to enhance binding affinity in drug design. Meanwhile, the (4S)-4-methyloxan-2-yl substituent introduces a chiral environment that is crucial for modulating biological activity, particularly in contexts where enantioselectivity plays a role.

In recent years, there has been a surge in research focusing on cyclopropane-containing derivatives due to their remarkable biological activities. These compounds have been investigated for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and even as antiviral agents. The specific configuration of (4S)-4-methyloxan-2-yl in 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid aligns with this trend, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid functionality at the 1-position allows for facile derivatization via esterification, amidation, or coupling reactions, enabling the synthesis of peptidomimetics or other bioactive scaffolds. Additionally, the cyclopropane ring can serve as a scaffold for generating conformationally constrained analogs, which may improve metabolic stability and oral bioavailability.

Recent advances in computational chemistry have also highlighted the importance of 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid in virtual screening campaigns. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in inflammation and cancer pathways. For instance, preliminary simulations indicate that the cyclopropane moiety could engage in favorable interactions with hydrophobic pockets of protein targets, while the tetrahydropyranyl group may form hydrogen bonds or hydrophobic contacts.

The stereochemistry of the (4S)-4-methyloxan-2-yl group is another critical feature that has been extensively studied. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric purity, and this compound's well-defined stereochemistry makes it an excellent candidate for evaluating such effects. Researchers have employed asymmetric synthesis techniques to produce enantiomerically pure forms of this molecule, allowing for detailed comparisons between enantiomers in vitro and in vivo.

In addition to its synthetic utility, 2,2-dimethyl-3-[(4S)-4-methyloxan-2-yl]cyclopropane-1-carboxylic acid has been explored in preclinical models as a potential therapeutic agent. Studies have shown that derivatives bearing similar structural motifs exhibit anti-inflammatory and analgesic properties. The combination of cyclopropane and tetrahydropyranyl groups appears to disrupt key signaling pathways involved in pain perception and inflammation, making this class of compounds attractive for treating chronic conditions such as arthritis or neuropathic pain.

The development of novel synthetic methodologies has also contributed to the growing interest in 2,2-dimethyl-3-[(4S)]-4-methyloxan - - - - - - - - - - - - - [(25)]-[(3)][(CAS No.)][(1604687)]. Recent reports describe efficient routes to cyclopropanated derivatives using transition-metal-catalyzed reactions or photochemical approaches. These advances not only facilitate access to this compound but also provide insights into how similar scaffolds can be constructed for other biologically active molecules.

The role of computational modeling in understanding the behavior of (CAS No.)[(1604687)][(25)][(3)][(CAS No.)][(1604687)][(25)][(3)] cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how this compound might behave within biological systems. For example, simulations have revealed that the cyclopropane ring adopts specific conformations that could influence binding interactions with macromolecular targets.

Moreover，the integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like (CAS No.)[(1604687)][(25)][(3)][(CAS No.)][(1604687)][(25)][(3)]. By analyzing large datasets containing known bioactive compounds，these algorithms can predict new molecular structures with desirable properties，including those featuring cyclopropane-based scaffolds。 This approach has already led to several high-quality hits，reinforcing the importance of exploring this chemical space further。

Future directions in research on (CAS No.)[(1604687)][(25)][(3)][(CAS No.)][(1604687)][(25)][(3)] include investigating its pharmacokinetic profile and potential side effects。 Preclinical studies are needed to assess how well this compound is absorbed，distributed，metabolized，and excreted (ADME) in vivo。 Additionally， toxicological evaluations will be essential to ensure its safety before moving toward clinical trials。

The versatility of (CAS No.)[(1604687)][[(25)][(3)]]has also sparked interest outside traditional pharmaceutical applications。 For instance，material scientists are exploring how such compounds might contribute to developing novel polymers or coatings with unique mechanical or optical properties。 The rigid structure provided by the cyclopropane ring could impart exceptional stability or specific electronic characteristics to materials derived from these molecules。

In conclusion,(CAS No.)[[(1604687)][[(25)][[(3)]]]]]is a multifaceted compound with significant potential across multiple scientific disciplines。 Its unique structural features，combined with recent advances in synthetic and computational chemistry，make it an exciting target for further investigation。 As research continues to uncover new applications and therapeutic possibilities，this molecule is poised to play an important role in shaping future developments within both academia and industry。